Cas no 1189818-97-0 (1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone)

• Product Name: 1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone
• CAS No: 1189818-97-0
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 3167227
• PubChem ID: 84819569
• Update Time: 2025-06-08

1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1189818-97-0
• 1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone

• Inchi： 1S/C12H14O2/c1-4-5-10-8(2)6-7-11(9(3)13)12(10)14/h4,6-7,14H,1,5H2,2-3H3
• InChI Key： BUFVUNHQAFJCKS-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)=O)C=CC(C)=C1CC=C

Computed Properties

• Exact Mass: 190.099379685Da
• Monoisotopic Mass: 190.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone

Research Briefing on 1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone (CAS: 1189818-97-0) in Chemical Biology and Pharmaceutical Applications

1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone (CAS: 1189818-97-0) is a synthetic organic compound with potential applications in pharmaceutical and chemical biology research. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and antimicrobial agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

The compound's structure features an allyl group and a hydroxyl group on a phenyl ring, which contributes to its reactivity and potential interactions with biological targets. Recent synthetic methodologies have optimized the production of 1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone, achieving higher yields and purity. These advancements are critical for its application in drug discovery and development, where consistency in compound quality is paramount.

In pharmacological studies, 1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone has demonstrated promising anti-inflammatory properties. Mechanistic investigations suggest that it modulates key inflammatory pathways, including the NF-κB signaling cascade, which is implicated in chronic inflammatory diseases. Additionally, preliminary antimicrobial assays indicate activity against Gram-positive bacteria, highlighting its potential as a scaffold for developing new antibiotics.

Further research is needed to fully elucidate the compound's mechanism of action and to explore its therapeutic potential in vivo. Current studies are also investigating its derivatives to enhance bioavailability and reduce potential toxicity. The integration of computational chemistry and high-throughput screening methods is expected to accelerate the discovery of optimized analogs with improved pharmacological profiles.

In conclusion, 1-(3-Allyl-2-hydroxy-4-methylphenyl)ethanone represents a versatile chemical entity with significant potential in pharmaceutical research. Continued exploration of its applications and derivatives may yield novel therapeutic agents for addressing unmet medical needs in inflammation and infectious diseases.